1-(6-Chloro-3-pyridylmethyl)3,3-dimethyl-2-nitroguanidine

• Molecular Formula: C9H12ClN5O2
• Molecular Weight: 257.68 g/mol
• IUPAC Name: 3-[(6-chloropyridin-3-yl)methyl]-1,1-dimethyl-2-nitroguanidine
• InChI: InChI=1S/C9H12ClN5O2/c1-14(2)9(13-15(16)17)12-6-7-3-4-8(10)11-5-7/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: NRKRPOHWHYCORO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=N[N+](=O)[O-])NCC1=CN=C(C=C1)Cl

Description

1-(6-Chloro-3-pyridylmethyl)3,3-dimethyl-2-nitroguanidine is a useful research compound. Its molecular formula is C9H12ClN5O2 and its molecular weight is 257.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(2-chloro-5-pyridylmethyl)-2-methyl-3-nitroisothiourea (1.3 g) was dissolved in ethanol (20 ml) and to the solution was added an aqueous solution (50%) of dimethylamine (0.5 g) at room temperature, followed by one-day stirring at 30° C. The ethanol in the solution was distilled off under reduced pressure and it was purified on a chromatographic column (the eluent was a mixture of methanol and chloroform) so as to obtain the desired 3-(2-chloro-5-pyridylmethyl)-1,1-dimethyl-2-nitroguanidine (1.2 g) having a melting point in the range of from 158° to 160° C.

Synthesis routes and methods II

Procedure details

To a suspension of 0.44g of 60% sodium hydride (in mineral oil) in 10ml of DMF was added 1.32g of N,N-dimethyl-N'-nitroguanidine during 20 minutes at room temperature. After stirring for 10 minutes, 1.62g of 2-chloro-5-(chloromethyl)pyridine was added to the mixture in 5 minutes, and stirred for 2 hours at room temperature and for 4 hours in an oil bath of 60° C. After filtering insoluble materials off, the filtrate was concentrated. The resulting residue was purified by a column chromatography [developing solvent: dichloromethane-ethyl acetate (5:1-3:1)] to obtain 0.82g of 1-(6-chloro-3-pyridylmethyl)-3,3-dimethyl-2nitroguanidine (Compound No. 6).